Cas no 69242-40-6 (Glycylglycyl-l-isoleucine)

Glycylglycyl-l-isoleucine structure
Glycylglycyl-l-isoleucine structure
Product Name:Glycylglycyl-l-isoleucine
CAS No:69242-40-6
MF:C10H19N3O4
MW:245.275562524796
MDL:MFCD00047934
CID:58946
PubChem ID:7020346
Update Time:2025-09-28

Glycylglycyl-l-isoleucine Chemical and Physical Properties

Names and Identifiers

    • (2S,3S)-2-(2-(2-Aminoacetamido)acetamido)-3-methylpentanoic acid
    • Glycylglycyl-L-isoleucine
    • 2-[[2-[(2-aminoacetyl)amino]acetyl]amino]-3-methylpentanoic acid
    • GLY-GLY-ILE
    • Gly-Gly-Ile-OH
    • H-Gly-Gly-Ile-OH
    • L-Isoleucine, N-(N-glycylglycyl)-
    • 1428: PN: EP2071334 SEQID: 1511 claimed protein
    • L-Isoleucine,N-(N-glycylglycyl)-
    • 1428: PN:WO2009077864 SEQID: 1511 claimed protein
    • (2S,3S)-2-[2-(2-AMINOACETAMIDO)ACETAMIDO]-3-METHYLPENTANOIC ACID
    • A836406
    • glycylglycylisoleucine
    • GLYCYL-GLYCYL-L-ISOLEUCINE
    • Gly-Gly-L-Ile
    • AC-8990
    • CHEBI:73902
    • AKOS010419277
    • DTXSID90427242
    • 69242-40-6
    • CS-0208044
    • CHEMBL1221777
    • Glycyl-glycyl-isoleucine
    • SCHEMBL8014043
    • (2S,3S)-2-[[2-[(2-aminoacetyl)amino]acetyl]amino]-3-methylpentanoic acid
    • MFCD00047934
    • 69292-40-6
    • Q27144228
    • Q-201171
    • Glycylglycyl-l-isoleucine
    • MDL: MFCD00047934
    • Inchi: 1S/C10H19N3O4/c1-3-6(2)9(10(16)17)13-8(15)5-12-7(14)4-11/h6,9H,3-5,11H2,1-2H3,(H,12,14)(H,13,15)(H,16,17)/t6-,9-/m0/s1
    • InChI Key: XMPXVJIDADUOQB-RCOVLWMOSA-N
    • SMILES: OC([C@H]([C@@H](C)CC)NC(CNC(CN)=O)=O)=O

Computed Properties

  • Exact Mass: 245.13800
  • Monoisotopic Mass: 245.138
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 9
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 122A^2
  • XLogP3: -3

Experimental Properties

  • Density: 1.199
  • Boiling Point: 573.7 °C at 760 mmHg
  • Flash Point: 300.8 °C
  • Refractive Index: 1.504
  • PSA: 121.52000
  • LogP: 0.15890

Glycylglycyl-l-isoleucine Security Information

  • Storage Condition:-15°C

Glycylglycyl-l-isoleucine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM308378-25g
(2S,3S)-2-(2-(2-Aminoacetamido)acetamido)-3-methylpentanoic acid
69242-40-6 95%
25g
$355 2021-06-09
TRC
G718503-100mg
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$64.00 2023-05-18
TRC
G718503-250mg
Glycylglycyl-l-isoleucine
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250mg
$75.00 2023-05-18
TRC
G718503-500mg
Glycylglycyl-l-isoleucine
69242-40-6
500mg
$87.00 2023-05-18
TRC
G718503-1g
Glycylglycyl-l-isoleucine
69242-40-6
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$98.00 2023-05-18
Chemenu
CM308378-25g
(2S,3S)-2-(2-(2-Aminoacetamido)acetamido)-3-methylpentanoic acid
69242-40-6 95%
25g
$355 2022-06-10
Fluorochem
224342-1g
2S,3S)-2-(2-(2-Aminoacetamido)acetamido)-3-methylpentanoic acid
69242-40-6 95%
1g
£50.00 2022-02-28
Fluorochem
224342-5g
2S,3S)-2-(2-(2-Aminoacetamido)acetamido)-3-methylpentanoic acid
69242-40-6 95%
5g
£150.00 2022-02-28
Fluorochem
224342-25g
2S,3S)-2-(2-(2-Aminoacetamido)acetamido)-3-methylpentanoic acid
69242-40-6 95%
25g
£500.00 2022-02-28
Fluorochem
224342-100g
2S,3S)-2-(2-(2-Aminoacetamido)acetamido)-3-methylpentanoic acid
69242-40-6 95%
100g
£1455.00 2022-02-28

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